1-(2,5-Dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine
• InChI: InChI=1S/C17H20N4O2/c1-13-5-6-14(2)16(12-13)19-8-10-20(11-9-19)17-15(21(22)23)4-3-7-18-17/h3-7,12H,8-11H2,1-2H3
• InChI Key: NFFRAGZFPYNZGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=C(C=CC=N3)[N+](=O)[O-]
• Molecular Formula: C17H20N4O2
• DSSTOX Substance ID: DTXSID301320086
• Molecular Weight: 312.37 g/mol
• Solubility: 1.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 400088-95-1

Description

1-(2,5-Dimethylphenyl)-4-(3-nitropyridin-2-yl)piperazine, also known as DMNP, is a synthetic compound that is used in scientific research and laboratory experiments. It is a five-membered heterocyclic compound that is composed of a piperazine ring and two aromatic rings. DMNP is a highly versatile compound and has a variety of applications in research, including in the fields of organic synthesis, pharmaceuticals, and biochemistry.

Scientific Research Applications

Synthesis and Antibacterial Properties

Researchers have synthesized novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, showcasing potent antibacterial efficacy and biofilm inhibition activities. These compounds have shown promising results against multiple bacterial strains, including E. coli, S. aureus, and S. mutans, with specific derivatives demonstrating significant inhibitory activity against MRSA and VRE bacterial strains. The inclusion of piperazine linkers in these structures underlines the versatility and applicability of piperazine derivatives in developing new antibacterial agents (Mekky & Sanad, 2020).

Structural Characterization and Molecular Packing

The structural characterization of piperazine derivatives, including those related to the mentioned compound, provides insights into their molecular packing and interactions. Studies have detailed the molecular structure, weak intramolecular interactions, and stabilization mechanisms through weak intermolecular hydrogen bonds and π interactions. Such research aids in understanding the physical and chemical properties of these compounds, which is crucial for their application in drug design and material science (Wang et al., 2004).

Anticancer and Antimicrobial Activities

Piperazine derivatives are explored for their broad-spectrum anticancer and antimicrobial activities. Specific derivatives have been synthesized and characterized, with some showing excellent antibacterial and antifungal activities. The modification of piperazine units and their integration into complex molecules have led to compounds with significant bioactivity, highlighting the potential of such structures in developing new therapeutic agents (Rajkumar, Kamaraj, & Krishnasamy, 2014).